2-(1-azepanyl)-N-(4-ethylphenyl)-5-nitrobenzamide

• IUPAC Name: 2-(azepan-1-yl)-N-(4-ethylphenyl)-5-nitrobenzamide
• InChI: InChI=1S/C21H25N3O3/c1-2-16-7-9-17(10-8-16)22-21(25)19-15-18(24(26)27)11-12-20(19)23-13-5-3-4-6-14-23/h7-12,15H,2-6,13-14H2,1H3,(H,22,25)
• InChI Key: IRJLOMJIIDVOPE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C2=C(C=CC(=C2)[N+](=O)[O-])N3CCCCCC3
• Molecular Formula: C21H25N3O3
• Molecular Weight: 367.4 g/mol

Description

2-(1-azepanyl)-N-(4-ethylphenyl)-5-nitrobenzamide, also known as AENB, is a compound that has gained significant attention in the field of medicinal chemistry. AENB is a member of the benzamide family, which has been extensively studied for their potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-(1-azepanyl)-N-(4-ethylphenyl)-5-nitrobenzamide is not fully understood. However, studies have shown that the compound acts as an inhibitor of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). COX-2 and LOX are enzymes that play a role in inflammation and pain. By inhibiting these enzymes, 2-(1-azepanyl)-N-(4-ethylphenyl)-5-nitrobenzamide reduces inflammation and pain.
Biochemical and Physiological Effects:
2-(1-azepanyl)-N-(4-ethylphenyl)-5-nitrobenzamide has been shown to exhibit potent anti-inflammatory and analgesic activities in animal models. The compound has also been shown to inhibit the growth and proliferation of cancer cells. 2-(1-azepanyl)-N-(4-ethylphenyl)-5-nitrobenzamide has been investigated for its potential to modulate the immune system. Studies have shown that the compound can regulate the expression of cytokines, which play a role in the immune response.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-(1-azepanyl)-N-(4-ethylphenyl)-5-nitrobenzamide is its potent anti-inflammatory and analgesic activities. The compound has also been shown to exhibit anticancer activity. 2-(1-azepanyl)-N-(4-ethylphenyl)-5-nitrobenzamide has been synthesized using various methods, making it readily available for research. However, one of the limitations of 2-(1-azepanyl)-N-(4-ethylphenyl)-5-nitrobenzamide is its limited solubility in water, which can make it challenging to use in some experiments.

Future Directions

There are several future directions for research on 2-(1-azepanyl)-N-(4-ethylphenyl)-5-nitrobenzamide. One potential area of research is the development of novel formulations of 2-(1-azepanyl)-N-(4-ethylphenyl)-5-nitrobenzamide to improve its solubility and bioavailability. Another potential area of research is the investigation of the compound's potential to modulate the immune system. The anticancer activity of 2-(1-azepanyl)-N-(4-ethylphenyl)-5-nitrobenzamide also warrants further investigation, including studies on its potential to sensitize cancer cells to chemotherapy. Overall, 2-(1-azepanyl)-N-(4-ethylphenyl)-5-nitrobenzamide holds great promise as a potential therapeutic agent and warrants further investigation.

Scientific Research Applications

2-(1-azepanyl)-N-(4-ethylphenyl)-5-nitrobenzamide has been extensively studied for its potential therapeutic applications. The compound has been shown to exhibit potent anti-inflammatory and analgesic activities in animal models. 2-(1-azepanyl)-N-(4-ethylphenyl)-5-nitrobenzamide has also been investigated for its potential anticancer activity. Studies have shown that 2-(1-azepanyl)-N-(4-ethylphenyl)-5-nitrobenzamide induces apoptosis in cancer cells and inhibits the growth and proliferation of cancer cells.